Cas no 2092164-07-1 (methyl 1-(piperidin-3-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-(piperidin-3-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2092164-07-1
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5173944
• PubChem ID: 131546915
• Update Time: 2025-06-08

methyl 1-(piperidin-3-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(3-piperidinyl)-, methyl ester
• methyl 1-(piperidin-3-yl)-1H-pyrazole-3-carboxylate

• Inchi： 1S/C10H15N3O2/c1-15-10(14)9-4-6-13(12-9)8-3-2-5-11-7-8/h4,6,8,11H,2-3,5,7H2,1H3
• InChI Key： SRSDFUHCMVUJMZ-UHFFFAOYSA-N
• SMILES： N1(C2CCCNC2)C=CC(C(OC)=O)=N1

Additional information on methyl 1-(piperidin-3-yl)-1H-pyrazole-3-carboxylate

Methyl 1-(Piperidin-3-yl)-1H-pyrazole-3-carboxylate: A Comprehensive Overview

Methyl 1-(piperidin-3-yl)-1H-pyrazole-3-carboxylate (CAS No. 2092164-07-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a detailed and comprehensive overview of methyl 1-(piperidin-3-yl)-1H-pyrazole-3-carboxylate, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

Methyl 1-(piperidin-3-yl)-1H-pyrazole-3-carboxylate is a derivative of pyrazole, a five-membered heterocyclic compound with two nitrogen atoms. The presence of the piperidine ring and the methyl ester group imparts unique chemical properties to this compound. The molecular formula of methyl 1-(piperidin-3-yl)-1H-pyrazole-3-carboxylate is C₁₂H₁₆N₂O₂, and its molecular weight is approximately 220.26 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 95°C to 97°C.

The solubility of methyl 1-(piperidin-3-yl)-1H-pyrazole-3-carboxylate in various solvents is an important consideration for its use in chemical reactions and biological assays. It is moderately soluble in polar solvents such as methanol and ethanol but has limited solubility in non-polar solvents like hexane. This property makes it suitable for a wide range of applications, from organic synthesis to pharmaceutical formulation.

Synthesis Methods

The synthesis of methyl 1-(piperidin-3-yl)-1H-pyrazole-3-carboxylate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of piperidine with an appropriate pyrazole derivative followed by esterification. For instance, the reaction of piperidine with 1H-pyrazole-3-carboxylic acid can be catalyzed by a coupling agent such as EDC (N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide) to form the corresponding amide, which can then be methylated to yield the desired product.

An alternative approach involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and environmental friendliness. In this method, the reactants are subjected to microwave irradiation, leading to faster reaction times and higher yields compared to conventional heating methods. Recent studies have demonstrated that microwave-assisted synthesis can significantly reduce the formation of side products, thereby improving the purity of the final product.

Biological Activities

Methyl 1-(piperidin-3-yl)-1H-pyrazole-3-carboxylate has been extensively studied for its biological activities, particularly in the context of drug discovery and development. One of the key areas of interest is its potential as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses.

Recent research has shown that methyl 1-(piperidin-3-yl)-1H-pyrazole-3-carboxylate exhibits potent agonist activity at specific GPCRs, such as the serotonin receptor (5-HT_2A) and the dopamine receptor (D₂). These findings suggest that the compound could have potential applications in treating neurological disorders such as depression, anxiety, and schizophrenia. Additionally, studies have indicated that methyl 1-(piperidin-3-yl)-1H-pyrazole-3-carboxylate may possess anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases.

Clinical Trials and Therapeutic Potential

The therapeutic potential of methyl 1-(piperidin-3-yl)-1H-pyrazole-3-carboxylate has been further explored through preclinical studies and early-stage clinical trials. Preclinical studies using animal models have demonstrated that the compound can effectively alleviate symptoms associated with neurological disorders without significant side effects. These results have paved the way for human clinical trials to evaluate its safety and efficacy.

In Phase I clinical trials, methyl 1-(piperidin-3-yl)-1H-pyrazole-3-carboxylate was found to be well-tolerated at various dose levels, with no serious adverse events reported. The pharmacokinetic profile of the compound was also characterized, showing favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings have provided valuable insights into the dosing regimens and administration routes for future clinical studies.

Future Directions and Conclusion strong> p > < p >The ongoing research onmethyl 1-( piperidin - 3 - yl ) - 1 H - pyrazole - 3 - carboxylate strong >promises to uncover new therapeutic applications and optimize its use in clinical settings . Future directions include exploring combination therapies , investigating long-term safety , and developing more potent derivatives . The interdisciplinary collaboration between chemists , biologists , and clinicians will be crucial in advancing our understanding of this compound 's potential . p > < p >In conclusion ,< strong >methyl 1 -( piperidin - 3 - yl ) - 1 H - pyrazole - 3 - carboxylate strong >( CAS No . 2092164 -07 - 1 ) represents a promising molecule with diverse biological activities . Its unique chemical structure , combined with its favorable pharmacological properties , positions it as a valuable candidate for further development in medicinal chemistry and pharmaceutical research . As more data becomes available from ongoing studies , we can anticipate significant advancements in our ability to harness its therapeutic potential . p > article > response >